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Compound of Interest

Compound Name: Isobutyl cyanoacetate

Cat. No.: B082499

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and applications of isobutyl cyanoacetate, a key intermediate in various industrial
and pharmaceutical syntheses.

Chemical Properties and Structure

Isobutyl cyanoacetate is a clear, colorless liquid.[1] Its fundamental chemical and physical
properties are summarized in the tables below for easy reference.

Table 1: General Chemical Properties of Isobutyl Cyanoacetate

Property Value Reference
Molecular Formula C7H11NOz2 [1][2]
Molecular Weight 141.17 g/mol [1112]
Appearance Clear, colorless liquid [1]

Purity >98.0% (GC) [2]

Table 2: Physical Properties of Isobutyl Cyanoacetate
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Property Value Reference
N ) 112 °C (at 16 mmHg)[1], 223
Boiling Point )
°C (Iit)[3]
Melting Point -26 °C (lit.) [3]
) 0.99 g/cm?3[1], 0.993 g/cm3[3],
Density - )
1.00 (Specific Gravity 20/20)
Flash Point 106 °C[1], 107 °C (lit.)[3]

Refractive Index

1.4212-1.4232[1], 1.42

Water Solubility

Immiscible

[1]3]

Vapor Pressure

0.304 mmHg at 25°C

[1]3]

pKa

2.84 £ 0.10 (Predicted)

[1]

Structure and Nomenclature:

IUPAC Name: 2-methylpropyl cyanoacetate

Synonyms: CYANOACETIC ACID ISOBUTYL ESTER, IBCY, ISOBUTYRYL

CYANOACETATE, 2-METHYLPROPYL CYANOACETATE[1]

CAS Number: 13361-31-4[1]

SMILES: CC(C)COC(=0)CC#N[2]

Caption: Chemical structure of Isobutyl Cyanoacetate.

Experimental Protocols

Synthesis of Isobutyl Cyanoacetate via Esterification:

A common method for the synthesis of isobutyl cyanoacetate is the Fischer esterification of

cyanoacetic acid with isobutyl alcohol in the presence of an acid catalyst.

o Materials:
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[e]

Cyanoacetic acid

o

Isobutyl alcohol

[¢]

Sulfuric acid (catalyst)

Saturated sodium bicarbonate solution

[¢]

[e]

Anhydrous magnesium sulfate

o

Dichloromethane (for extraction)

e Procedure:

o In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine
isobutyl alcohol, cyanoacetic acid, and a catalytic amount of concentrated sulfuric acid.[4]

o Heat the reaction mixture to reflux with continuous stirring.[4] The progress of the reaction
can be monitored by techniques such as thin-layer chromatography (TLC) or gas
chromatography (GC).

o After the reaction is complete (typically after several hours), cool the mixture to room
temperature.[4]

o Transfer the mixture to a separatory funnel and add water to dissolve the unreacted
alcohol and acid. The organic layer containing the ester will separate.

o Wash the organic layer sequentially with water and then with a saturated sodium
bicarbonate solution to neutralize the acidic catalyst.[4]

o Separate the organic layer and dry it over anhydrous magnesium sulfate.[4]

o Filter to remove the drying agent, and purify the isobutyl cyanoacetate by distillation
under reduced pressure.[4]

Synthesis via Transesterification:
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An alternative method involves the transesterification of a lower alkyl cyanoacetate (e.g.,
methyl or ethyl cyanoacetate) with isobutyl alcohol.

e Materials:
o Methyl or Ethyl cyanoacetate
o Isobutyl alcohol
o A suitable catalyst (e.g., dibutyltin oxide)

e Procedure:

o

Combine the lower alkyl cyanoacetate, an excess of isobutyl alcohol, and the catalyst in a
reaction vessel equipped for distillation.

o Heat the mixture to reflux. The lower boiling alcohol (methanol or ethanol) formed during
the reaction is continuously removed by distillation to drive the equilibrium towards the
product.[5]

o Monitor the reaction until completion.

o After cooling, the excess isobutyl alcohol and the catalyst are removed, and the resulting
isobutyl cyanoacetate is purified by vacuum distillation.

Reactivity and Applications

Isobutyl cyanoacetate serves as a versatile intermediate in organic synthesis, primarily due to
the reactivity of the active methylene group and the nitrile functionality.

Key Reactions:

o Knoevenagel Condensation: The active methylene group readily participates in Knoevenagel
condensations with aldehydes and ketones to form a variety of substituted alkenes. This
reaction is fundamental in the synthesis of many pharmaceuticals and other fine chemicals.

e Michael Addition: The activated methylene group can also act as a nucleophile in Michael
additions to a,B3-unsaturated carbonyl compounds.
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Applications in Drug Development and Other Industries:

o Pharmaceuticals: Isobutyl cyanoacetate is a key building block in the synthesis of various
active pharmaceutical ingredients (APIs).[6][7] Its versatile reactivity allows for the
construction of complex molecular frameworks found in many therapeutic agents.[8]

e Agrochemicals: It is utilized in the formulation of pesticides and crop protection products.[6]

[7]

o Cosmetics: The compound finds applications in cosmetic formulations, where it can
contribute to product stability and efficacy.[6]

o Chemical Synthesis: It is widely used as an intermediate in the synthesis of dyes, polymers,
and adhesives.[6][7]

Applications of Isobutyl Cyanoacetate

Isobutyl Cyanoacetate

Agrochemicals (Pesticides)

Pharmaceuticals (APIs) Chemical Synthesis (Dyes, Polymers)

Click to download full resolution via product page
Caption: Major application areas of Isobutyl Cyanoacetate.

Safety and Handling

Isobutyl cyanoacetate is classified as an irritant. It is important to handle this chemical with
appropriate safety precautions.

» Hazard Statements: Causes skin irritation (H315) and serious eye irritation (H319). May
cause respiratory irritation.
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 Precautionary Statements:

(¢]

Wash skin thoroughly after handling.[3]

[¢]

Wear protective gloves, protective clothing, eye protection, and face protection.[3]

[¢]

IF ON SKIN: Wash with plenty of water.[3]

[e]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[3]

 Stability: Stable under normal conditions.[9][10]
e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[9][10]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.[3][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Isobutyl Cyanoacetate:
Properties, Structure, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082499#isobutyl-cyanoacetate-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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